Ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate

• IUPAC Name: ethyl (2S,5S)-5-thiophen-2-ylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C11H15NO2S/c1-2-14-11(13)9-6-5-8(12-9)10-4-3-7-15-10/h3-4,7-9,12H,2,5-6H2,1H3/t8-,9-/m0/s1
• InChI Key: XUDNJXYPUQIQTL-IUCAKERBSA-N
• Canonical SMILES: CCOC(=O)C1CCC(N1)C2=CC=CS2
• Isomeric SMILES: CCOC(=O)[C@@H]1CC[C@H](N1)C2=CC=CS2
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

This compound is a derivative of pyrrolidine, which is a cyclic amine. Pyrrolidines are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as (2S,5S)-hexanediol have been synthesized using methods like bakers’ yeast-mediated reduction. Another method involves mixing tert-butyl N-((1R,2S,5S)-2-amino-5-(dimethylcarbamoyl) cyclohexyl)carbamate with ethyl 2-((5-chloropyridin-2-yl)amino)-2-oxoacetate in an organic solvent.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, specific structural data for this compound was not found.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Pyrrolidines, for example, can undergo reactions like N-alkylation, ring-opening, and others.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s used as a pharmaceutical, it would interact with biological targets to exert its effects.

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. An SDS for a similar compound, (2S,5S)-(+)-Hexanediol, indicates that it may cause skin and eye irritation and may cause respiratory irritation.

Future Directions

The future directions for this compound would depend on its applications. If it’s used in pharmaceuticals, future research could focus on improving its efficacy, reducing side effects, or finding new therapeutic uses.